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Compound of Interest

Compound Name: Diphyl

Cat. No.: B1211912

Welcome to the technical support center for researchers, scientists, and drug development
professionals working with Diphyl™ heat transfer fluid at elevated temperatures. This resource
provides troubleshooting guidance and answers to frequently asked questions regarding
material compatibility to ensure the integrity and success of your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is Diphyl™ and what are its maximum operating temperatures?

Al: Diphyl™ is a synthetic heat transfer fluid that is a eutectic mixture of diphenyl oxide (DPO)
and biphenyl.[1][2] It is designed for high-temperature applications and can be used in both
liquid and vapor phases.[2] The maximum recommended operating temperature for Diphyl™ is
400°C (750°F).[2][3] Above this temperature, the rate of thermal degradation increases
significantly, leading to the formation of gaseous byproducts and high-boiling point compounds
that can affect system performance and material integrity.[1][3]

Q2: Which materials are generally considered compatible with Diphyl™ at high temperatures?

A2: Carbon steel and stainless steel are commonly used materials for systems operating with
Diphyl™ and generally show good compatibility. Nickel-based alloys also offer excellent
resistance. However, the specific grade of the material and the operating conditions, including
the presence of contaminants, play a crucial role in long-term performance.

Q3: Are there any materials that should be avoided when using Diphyl™?
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A3: Yes. Aluminum and its alloys are generally not recommended for use with Diphyl™ at
elevated temperatures, especially if there is a possibility of water contamination.[4] The
presence of water can accelerate corrosion of aluminum.[4] Copper and its alloys can also be
susceptible to corrosion and can catalyze the degradation of the heat transfer fluid.

Q4: How do contaminants like water, air, or process chemicals affect material compatibility?

A4: Contaminants can significantly impact material compatibility and the stability of Diphyl™.

Water: Can accelerate the corrosion of certain metals, such as aluminum.[4] At high
temperatures, water flashes to steam, which can cause pressure fluctuations in the system.

» Air (Oxygen): Air ingress, particularly at high temperatures, can lead to oxidative degradation
of Diphyl™. This forms acidic byproducts that can be corrosive to system materials.

e Chlorides: Chloride contamination, even at parts-per-million (ppm) levels, is a significant
concern for stainless steels. Chlorides can induce pitting corrosion and chloride stress
corrosion cracking (CSCC), leading to premature failure of components.

e Sulfur: Sulfur compounds can also increase the corrosivity of the fluid, particularly towards
certain alloys.[4]

Troubleshooting Guides
Issue 1: Increased Pressure Drop in the System

Symptoms:

e Higher readings on pressure gauges across components like heat exchangers.
e Reduced flow rate of Diphyl™.

 Increased energy consumption by the circulation pump.

Possible Causes and Solutions:
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Cause Diagnostic Steps

Solution

1. Take a sample of the
Diphyl™ fluid and have it
] ) ] analyzed for viscosity, solids
Fluid Degradation and Fouling ] i
content, and high boilers. 2.
Inspect filters and strainers for

excessive particulate matter.

1. If the fluid is significantly
degraded, it may need to be
filtered or replaced. 2. Clean
fouled surfaces of heat

exchangers and piping.

1. Analyze the particulate

matter from filters for metal

content to identify the source
] ) of corrosion. 2. Use non-

Corrosion Product Buildup ) )

destructive testing (NDT)

methods like ultrasonic

thickness measurement on

pipes to check for wall loss.

1. Identify and address the root
cause of the corrosion (e.g.,
contamination). 2. Mechanical
or chemical cleaning of the

system may be required.

1. Check for cold spots in the
system where the temperature

Partial Solidification of Fluid may be dropping below the
freezing point of Diphyl™
(12°C).

1. Ensure proper insulation
and heat tracing in all parts of

the system.

Issue 2: Pump Seal Failures

Symptoms:

¢ Visible leakage of Diphyl™ from the pump seal.

e Unusual noises (e.g., grinding, whining) from the pump.
e Overheating of the pump.

Possible Causes and Solutions:
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Cause

Diagnostic Steps

Solution

Material Incompatibility with
Diphyl™ or its Degradation

Products

1. Examine the failed seal
components (elastomers,
faces) for signs of chemical

attack, swelling, or hardening.

1. Ensure the seal materials
are rated for high-temperature
service with aromatic heat
transfer fluids. Consult with the
seal manufacturer for

appropriate material selection.

High Temperature at the Seal

1. Measure the temperature at
the pump seal housing. 2.
Verify that any seal cooling or
flushing plans are operating

correctly.

1. Improve cooling to the seal.
This may involve increasing
the flow of a cooling fluid or
installing a heat exchanger. 2.
Ensure proper pump operation
to avoid running at off-design
conditions that can generate

excess heat.

Abrasive Particles in the Fluid

1. Inspect the seal faces for
scoring, scratching, or
excessive wear. 2. Analyze the
Diphyl™ fluid for solid particles
(corrosion products, carbon

from degradation).

1. Install or improve filtration in
the system to remove abrasive
particles. 2. Consider using a
dual seal with a clean barrier
fluid.

Material Compatibility Data

The following table summarizes the general compatibility of various materials with Diphyl™ at

elevated temperatures. Note that these are general guidelines, and specific operating

conditions can influence corrosion rates.
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Material

Temperature Range Corrosion Rate
(°C) (milslyear)

Notes

Carbon Steel

Generally suitable, but
susceptible to
corrosion if

Up to 350 <2 . .
contaminants like
water or acids are

present.

Stainless Steel
(304/316)

Excellent

compatibility.

However, susceptible
Up to 400 <1 _

to chloride stress

corrosion cracking if

chlorides are present.

Stainless Steel (321)

Good resistance to

sensitization, making
Up to 400 <1 L

it suitable for welded

components.

Nickel Alloys (e.g.,

Inconel, Hastelloy)

Excellent resistance to
corrosion and high-
temperature

Up to 400 <0.5 )
degradation.
Recommended for

critical applications.

Aluminum

Not recommended,

especially with water
> 150 >5 contamination which

can lead to rapid

corrosion.[4]

Copper and Copper
Alloys

> 200 Variable Generally not
recommended as they
can catalyze fluid

degradation and are
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susceptible to

corrosion.

Disclaimer: The corrosion rates are approximate and can vary significantly with temperature,
fluid velocity, and the presence of contaminants.

Experimental Protocols
Protocol 1: Static Corrosion Testing of Metallic Samples

This protocol is based on the principles outlined in ASTM G31, "Standard Guide for Laboratory
Immersion Corrosion Testing of Metals."

1. Objective: To determine the corrosion rate of a metallic material in Diphyl™ at a specific
elevated temperature.

2. Materials and Equipment:

o Metallic coupons of the material to be tested with a known surface area.

» High-temperature, high-pressure autoclave or sealed glass ampoules.

e Diphyl™ heat transfer fluid.

 Inert gas (e.g., Nitrogen or Argon).

» High-precision analytical balance.

o Oven capable of maintaining the test temperature £2°C.

o Cleaning reagents (e.g., acetone, inhibited hydrochloric acid as per ASTM G1).
3. Procedure:

o Prepare the metal coupons by cleaning and polishing them according to ASTM G1
procedures.

o Measure the initial dimensions and weigh each coupon to the nearest 0.1 mg.
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e Place the coupons in the autoclave or ampoule.

¢ Add a sufficient volume of Diphyl™ to completely immerse the coupons.

e Purge the vessel with an inert gas to remove oxygen.

o Seal the vessel and place it in the preheated oven at the desired test temperature.

e Maintain the temperature for the duration of the test (e.g., 100, 500, or 1000 hours).

o After the exposure time, cool the vessel to room temperature.

o Carefully remove the coupons and visually inspect them, noting any changes in appearance.
o Clean the coupons to remove corrosion products according to ASTM G1.

» Weigh the cleaned coupons to the nearest 0.1 mg.

4. Calculation of Corrosion Rate: The corrosion rate in mils per year (mpy) can be calculated
using the following formula: Corrosion Rate (mpy) = (K* W) / (A* T * D) Where:

K = a constant (3.45 x 1076 for mpy)

W = mass loss in grams

A = surface area of the coupon in cm?

T = exposure time in hours

D = density of the material in g/cm3

Visualizations
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Start: System Anomaly Detected

e.g., High Pressure Drop,
Reduced Heat Transfer, Pump Noise

Initial Inviastigation
Check Operating Parameters
(Temp, Pressure, Flow Rate)

Take Diphyl™ Fluid Sample

Analysis

Analyze Fluid for:

Inspect System Components:

- Viscosity > )
- Water Content - 'fl:;if;/Stsrae:IeS:rs
- Acidity (TAN) p

- Particulates - Heat Exchanger Surfaces

Corrosion Products or
Pitting Observed

Water or Other
Impurities Detected

High Viscosity,
ity, or Particulates

Diagnosis

A . Contamination . )
Fluid Degradation (Water, Air, etc.) Material Corrosion

Corrective: Actions

. . . Component Cleaning or
™
Filter or Replace Diphyl Purge System with Inert Gas Material Upgrade
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Contaminants Effects on System

Water Accelerated Corrosion
(especially of Aluminum)
I Consequences
o ) R
Air (Oxygen) OXIdgg:ﬁ?ggﬁg?ﬁ?gguzg] vl Reduced Fluid Lifespan Component Failure
) Pitting and Stress I
Chlorides Corrosion Cracking
(Stainless Steel)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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